Cas no 1261670-90-9 (1H-Pyrrolo[3,2-b]pyridine, 6-(2,4,5-trichlorophenyl)-)

• Product Name: 1H-Pyrrolo[3,2-b]pyridine, 6-(2,4,5-trichlorophenyl)-
• CAS No: 1261670-90-9
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4969779
• Update Time: 2025-05-27

1H-Pyrrolo[3,2-b]pyridine, 6-(2,4,5-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridine, 6-(2,4,5-trichlorophenyl)-

• Inchi： 1S/C13H7Cl3N2/c14-9-5-11(16)10(15)4-8(9)7-3-13-12(18-6-7)1-2-17-13/h1-6,17H
• InChI Key： OHRHCTWCNOSYDF-UHFFFAOYSA-N
• SMILES： C12C=CNC1=CC(C1=CC(Cl)=C(Cl)C=C1Cl)=CN=2

Additional information on 1H-Pyrrolo[3,2-b]pyridine, 6-(2,4,5-trichlorophenyl)-

Research Brief on 1H-Pyrrolo[3,2-b]pyridine, 6-(2,4,5-trichlorophenyl)- (CAS: 1261670-90-9): Recent Advances and Applications

The compound 1H-Pyrrolo[3,2-b]pyridine, 6-(2,4,5-trichlorophenyl)- (CAS: 1261670-90-9) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic scaffold, characterized by a pyrrolopyridine core substituted with a trichlorophenyl group, exhibits unique physicochemical properties that make it a promising candidate for the development of novel therapeutic agents. Recent studies have explored its role as a kinase inhibitor, with particular focus on its ability to modulate key signaling pathways involved in cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structure-activity relationship (SAR) of 1H-Pyrrolo[3,2-b]pyridine derivatives, including 6-(2,4,5-trichlorophenyl)-substituted analogs. The researchers synthesized a series of compounds and evaluated their inhibitory activity against a panel of kinases. The results demonstrated that the trichlorophenyl substitution at the 6-position significantly enhanced binding affinity to specific kinase targets, particularly those involved in the JAK-STAT pathway. Molecular docking studies revealed that the compound forms critical hydrophobic interactions with the kinase active site, explaining its potent inhibitory effects.

In addition to its kinase inhibitory properties, recent research has highlighted the potential of 1H-Pyrrolo[3,2-b]pyridine, 6-(2,4,5-trichlorophenyl)- as a scaffold for the development of antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by fluorescence microscopy and membrane potential assays.

The synthetic accessibility of 1H-Pyrrolo[3,2-b]pyridine, 6-(2,4,5-trichlorophenyl)- has also been a focus of recent investigations. A novel one-pot synthesis method was developed in 2023, as described in Organic Process Research & Development, which significantly improved the yield and purity of the compound compared to traditional multi-step approaches. This advancement has important implications for scaling up production for preclinical and clinical studies.

Looking forward, the unique properties of 1H-Pyrrolo[3,2-b]pyridine, 6-(2,4,5-trichlorophenyl)- (CAS: 1261670-90-9) position it as a versatile scaffold for drug discovery. Current research efforts are focused on optimizing its pharmacokinetic profile and exploring its potential in combination therapies. With its demonstrated activity across multiple therapeutic areas and improved synthetic accessibility, this compound represents an exciting avenue for future pharmaceutical development.